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Compound of Interest

Compound Name: Ethyl 6,8-dichlorooctanoate

Cat. No.: B143167

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and compliant laboratory environment is paramount. The proper disposal of chemical waste,
such as Ethyl 6,8-dichlorooctanoate, is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe handling and disposal of this substance, ensuring the protection of your team and the
integrity of your research.

Ethyl 6,8-dichlorooctanoate is classified as a hazardous substance. According to its Safety
Data Sheet (SDS), it may cause an allergic skin reaction and is toxic to aquatic life with long-
lasting effects[1][2]. Therefore, it must be disposed of as hazardous waste in accordance with
all applicable federal, state, and local regulations[1][3][4]. Standard laboratory practice dictates
that chemicals like this should never be poured down the drain or disposed of in regular
trash[5][6].

Hazard Profile of Ethyl 6,8-dichlorooctanoate

Understanding the specific hazards associated with a chemical is the first step in handling it
safely. The following table summarizes key hazard information for Ethyl 6,8-
dichlorooctanoate.
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Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe collection, storage, and
disposal of Ethyl 6,8-dichlorooctanoate waste. This protocol is designed to be a general
guideline; always consult your institution's specific Environmental Health & Safety (EHS)
procedures.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Before handling Ethyl 6,8-dichlorooctanoate, ensure you are wearing appropriate PPE,
including chemical-resistant gloves, safety goggles, and a lab coat[1].

e Handle the chemical in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of vapors[1].

2. Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h95e5e050?context=bbe
https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h95e5e050?context=bbe
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h95e5e050?context=bbe
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h95e5e050?context=bbe
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h95e5e050?context=bbe
https://www.benchchem.com/product/b143167?utm_src=pdf-body
https://www.benchchem.com/product/b143167?utm_src=pdf-body
https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.echemi.com/sds/ethyl68-dichlorooctanoate-pid_Seven6780.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Ethyl 6,8-dichlorooctanoate is a chlorinated ester. It should be collected in a dedicated,
properly labeled hazardous waste container for halogenated organic solvents[8][9].

Do not mix this waste with non-halogenated solvents, as this can increase disposal costs[9].

Avoid mixing with incompatible materials. For instance, keep it separate from acids, bases,
oxidizing agents, and reducing agents[10].

Collect contaminated materials, such as gloves, absorbent pads, and pipette tips, in a
separate, clearly labeled solid hazardous waste container[9].

. Waste Container Management:

Use only appropriate, non-reactive containers for waste collection, preferably plastic[3]. The
container must have a secure, tight-fitting lid.

The exterior of the waste container must be kept clean and free of any chemical residue[11].

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "Ethyl
6,8-dichlorooctanoate.” Also, list any other constituents of the waste mixture.

Keep the waste container closed at all times, except when adding waste[3][4].

. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste is generated[3][4][10].

The SAA should be at or near the point of generation and under the control of the laboratory
personnel.

Ensure the SAA s inspected weekly for any signs of leakage[10].

There are limits to the amount of hazardous waste that can be stored in an SAA (typically up
to 55 gallons for hazardous waste and 1 quart for acutely toxic waste)[3][4].

. Arranging for Disposal:
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e Once the waste container is full or you have reached the accumulation time limit (often up to
one year for partially filled containers), you must arrange for its disposal[10].

» Contact your institution's Environmental Health & Safety (EHS) department or the equivalent
office to schedule a hazardous waste pickup[3][4].

o Follow your institution's specific procedures for requesting a waste pickup, which may
involve completing an online form or attaching a specific tag to the container.

e Do not transport hazardous waste outside of your laboratory; trained EHS personnel should
handle this[9].

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the proper disposal procedure for Ethyl 6,8-
dichlorooctanoate.
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Step 1: Preparation & Handling

Wear Appropriate PPE
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Y

Handle in a
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Step 2: Waste Colvection & Segregation
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Step 4:vStorage
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Satellite Accumulation Area (SAA)

Y

Conduct Weekly
Leak Inspections

Step 5: Fingl Disposal

Contact EHS for
Hazardous Waste Pickup

Follow Institutional
Pickup Procedures

EHS Transports for
Final, Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl 6,8-dichlorooctanoate.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure
that your institution remains in compliance with environmental regulations. Always prioritize
safety and consult your EHS department for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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